Cas no 1824844-16-7 (3-Furancarboximidamide, 2-(1,1-dimethylethyl)tetrahydro-N-hydroxy-)

• Product Name: 3-Furancarboximidamide, 2-(1,1-dimethylethyl)tetrahydro-N-hydroxy-
• CAS No: 1824844-16-7
• MF: C₉H₁₈N₂O₂
• MW: 186.251422405243
• MDL: MFCD30180649
• CID: 5103737
• PubChem ID: 122235496
• Update Time: 2025-11-02

3-Furancarboximidamide, 2-(1,1-dimethylethyl)tetrahydro-N-hydroxy- Chemical and Physical Properties

Names and Identifiers

• 3-Furancarboximidamide, 2-(1,1-dimethylethyl)tetrahydro-N-hydroxy-

• MDL： MFCD30180649
• Inchi： 1S/C9H18N2O2/c1-9(2,3)7-6(4-5-13-7)8(10)11-12/h6-7,12H,4-5H2,1-3H3,(H2,10,11)
• InChI Key： MWYARSVIEVYJDD-UHFFFAOYSA-N
• SMILES： O1CCC(C(NO)=N)C1C(C)(C)C

Additional information on 3-Furancarboximidamide, 2-(1,1-dimethylethyl)tetrahydro-N-hydroxy-

3-Furancarboximidamide, 2-(1,1-dimethylethyl)tetrahydro-N-hydroxy- (CAS No. 1824844-16-7): A Comprehensive Overview

3-Furancarboximidamide, 2-(1,1-dimethylethyl)tetrahydro-N-hydroxy- (CAS No. 1824844-16-7) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique furancarboximidamide structure, is often explored for its potential applications in drug discovery and development. The presence of the tetrahydro-N-hydroxy moiety further enhances its reactivity, making it a valuable intermediate in synthetic chemistry.

The molecular formula of 3-Furancarboximidamide, 2-(1,1-dimethylethyl)tetrahydro-N-hydroxy- reflects its complex yet intriguing architecture. Researchers are particularly interested in its potential as a bioactive scaffold, given the increasing demand for novel compounds in the treatment of various diseases. Recent trends in AI-driven drug discovery and computational chemistry have further highlighted the importance of such molecules, as they can be optimized for enhanced efficacy and reduced side effects.

One of the key features of 3-Furancarboximidamide, 2-(1,1-dimethylethyl)tetrahydro-N-hydroxy- is its versatility in chemical reactions. The compound's furancarboximidamide core allows for diverse functionalization, enabling the creation of derivatives with tailored properties. This adaptability is crucial in modern pharmaceutical synthesis, where precision and efficiency are paramount. Additionally, the N-hydroxy group introduces unique reactivity patterns, which can be leveraged in the design of enzyme inhibitors or other therapeutic agents.

In the context of current research trends, 3-Furancarboximidamide, 2-(1,1-dimethylethyl)tetrahydro-N-hydroxy- aligns with the growing interest in small molecule therapeutics and targeted drug delivery. Scientists are increasingly focusing on compounds that can interact selectively with biological targets, minimizing off-target effects. The structural attributes of this molecule make it a promising candidate for such applications, particularly in the development of treatments for metabolic disorders and inflammatory conditions.

The synthesis of 3-Furancarboximidamide, 2-(1,1-dimethylethyl)tetrahydro-N-hydroxy- typically involves multi-step organic reactions, often starting from readily available furan derivatives. Advanced techniques such as microwave-assisted synthesis and flow chemistry have been employed to improve yields and reduce reaction times. These innovations are part of a broader shift toward green chemistry and sustainable practices in the pharmaceutical industry.

From a commercial perspective, the demand for 3-Furancarboximidamide, 2-(1,1-dimethylethyl)tetrahydro-N-hydroxy- is expected to rise, driven by its potential applications in drug development and material science. Companies specializing in fine chemicals and custom synthesis are actively exploring its production, catering to the needs of academic and industrial researchers. The compound's CAS No. 1824844-16-7 serves as a unique identifier, facilitating its procurement and regulatory compliance.

In conclusion, 3-Furancarboximidamide, 2-(1,1-dimethylethyl)tetrahydro-N-hydroxy- represents a fascinating area of study in contemporary chemistry. Its structural complexity, combined with its potential therapeutic relevance, positions it as a compound of significant interest. As research continues to uncover new applications and synthetic pathways, this molecule is likely to play an increasingly important role in the advancement of medicinal chemistry and related fields.